Cas no 83287-02-9 (5,6,9-trimethoxy-7H-dibenzo[de,h]quinolin-7-one)

• Product Name: 5,6,9-trimethoxy-7H-dibenzo[de,h]quinolin-7-one
• CAS No: 83287-02-9
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 1808066
• PubChem ID: 150032
• Update Time: 2025-04-21

5,6,9-trimethoxy-7H-dibenzo[de,h]quinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 5,6,9-trimethoxy-7H-dibenzo[de,h]quinolin-7-one
• Menisporphine
• 7H-Dibenzo(de,h)quinolin-7-one, 5,6,9-trimethoxy-
• BRN 5111080
• HY-N11032
• DTXSID20232245
• AKOS040734278
• 5,10,11-trimethoxy-16-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2(7),3,5,9(17),10,12,14-octaen-8-one
• CS-0638263
• CCRIS 3818
• 83287-02-9
• 5,10,11-trimethoxy-16-azatetracyclo(7.7.1.02,7.013,17)heptadeca-1(16),2(7),3,5,9(17),10,12,14-octaen-8-one
• DTXCID20154736
• DA-75414

• Inchi： 1S/C19H15NO4/c1-22-11-4-5-12-13(9-11)18(21)16-15-10(6-7-20-17(12)15)8-14(23-2)19(16)24-3/h4-9H,1-3H3
• InChI Key： LHRMNRPHVHDOJH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C=CN=C3C4C=CC(=CC=4C(C1=C32)=O)OC)OC

Computed Properties

• Exact Mass: 321.1
• Monoisotopic Mass: 321.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.315
• Boiling Point: 576.7°Cat760mmHg
• Flash Point: 302.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Isoaporphines Oxoisoaporphines